Cas no 487-68-3 (2,4,6-Trimethylbenzaldehyde)

2,4,6-Trimethylbenzaldehyde Properties

Names and Identifiers

• 2,4,6-Trimethylbenzaldehyde
• 2,4,6-Trimethoxyphenol
• 2,4,5-Trimethoxy Benzaldehyde (Mesitaldehyde)
• Mesitaldehyde
• 2,4,6-Trimethylbenzenecarbaldehyde
• 2,4,6-Trimethylbenzaldehyde,2-Formyl-1,3,5-trimethylbenzene,2-Formylmesitylene
• 2-Formylmesitylene
• 2-Formyl-1,3,5-trimethylbenzene
• 2,4,6-三甲基苯甲醛
• 2,4,6-trimethylbenzaldehyde
• UNII-4W00MG84DR
• 487-68-3
• 4-07-00-00730 (Beilstein Handbook Reference)
• InChI=1/C10H12O/c1-7-4-8(2)10(6-11)9(3)5-7/h4-6H,1-3H
• b-Isoduryl aldehyde
• Benzaldehyde,4,6-trimethyl-
• T1368
• FT-0652916
• Z104477950
• doi:10.14272/HIKRJHFHGKZKRI-UHFFFAOYSA-N.1
• NSC29094
• FT-0609897
• AS-11832
• Benzaldehyde, 2,4,6-trimethyl-
• CAS-487-68-3
• CS-W018185
• EC 207-662-1
• NCGC00357022-01
• Mesitaldehyde, Vetec(TM) reagent grade, 98%
• Mesitaldehyde, contains ~0.1% Hydroquinone as stabilizer, 98%
• EINECS 207-662-1
• BRN 1364114
• SCHEMBL79252
• CHEBI:195893
• SY035572
• NS00001558
• EN300-20385
• DTXCID7030694
• MFCD00003341
• Q63408662
• NSC-29094
• Mesitylenecarboxaldehyde
• W-106040
• AI3-06142
• 2,6-Trimethylbenzaldehyde
• 2-Mesitylenecarboxaldehyde
• 4W00MG84DR
• Mesitylaldehyde
• AKOS000120393
• Aldehydomesitylene
• Isodural
• 2,4,6-trimethyl-benzaldehyde
• DTXSID5052125
• CHEMBL3560744
• AC-15540
• A827602
• NSC 29094
• Tox21_303703
• b-Isodural
• HY-W017469
• mesityl aldehyde
• A10762
• DB-013965
• +Expand

• MDL： MFCD00003341
• InChIKey： HIKRJHFHGKZKRI-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12O/c1-7-4-8(2)10(6-11)9(3)5-7/h4-6H,1-3H3
• SMILES： O=CC1=C(C)C=C(C)C=C1C
• BRN： 1364114

Computed Properties

• Exact Mass: 148.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 148.089
• Heavy Atom Count: 11
• Complexity: 130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 2.42430
• PSA: 17.07000
• Refractive Index: n20/D 1.553(lit.)
• Boiling Point: 237 °C(lit.)
• Melting Point: 10-12 °C (lit.)
• Flash Point: Fahrenheit: 222.8 ° f < br / > Celsius: 106 ° C < br / >
• Solubility: Soluble in Chloroform
• Color/Form: colorless liquid
• Solubility: Soluble in benzene and toluene
• Sensitiveness: Air Sensitive
• Density: 1.005 g/mL at 25 °C(lit.)

2,4,6-Trimethylbenzaldehyde Security Information

• Symbol: GHS07
• RTECS：CU8500000
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36-S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：8-10-23

2,4,6-Trimethylbenzaldehyde Customs Data

• HS CODE：29122900
• Customs Data：

  China Customs Code:

  2912299000

  Overview:

  2912299000. Other cyclic aldehydes without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912299000. other cyclic aldehydes without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone